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Compound of Interest

Compound Name: cis-2,3-Epoxybutane

Cat. No.: B155849

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of cis-2,3-
epoxybutane (CAS No. 1758-33-4). Adherence to these guidelines is crucial to ensure
personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties

cis-2,3-Epoxybutane is a highly flammable, colorless liquid.[1][2] It is classified as a skin and
eye irritant and may cause respiratory irritation.[3][4] The following table summarizes its key
gquantitative properties.
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Property Value Reference
Molecular Formula CaHsO [1112][3]
Molecular Weight 72.11 g/mol [4]

Boiling Point 60 - 61 °C (140 - 141.8 °F) [11[31[5]
Melting Point o|8:4)1 to -83 °C (-119.2to -117.4 (1]
Flash Point -21.7 °C (-7.1 °F) [1][3]
Density 0.826 g/mL at 25 °C [5]

Purity 97% - 98% [2]
Refractive Index n20/D 1.383

Experimental Protocols
Personal Protective Equipment (PPE)

Before handling cis-2,3-epoxybutane, ensure the following PPE is worn:

e Eye and Face Protection: Chemical safety goggles and a face shield are mandatory.[1]
Ensure compliance with OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1]

» Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or
chemical-resistant apron to prevent skin exposure.[1]

o Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood.[1][5] If exposure limits are exceeded or irritation is experienced, a NIOSH/MSHA or
European Standard EN 149 approved respirator with organic vapor cartridges is required.[1]

Handling Procedures

o Ventilation: Always handle cis-2,3-epoxybutane in a well-ventilated area or a chemical fume
hood to minimize inhalation of vapors.[1][5]
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e Ignition Sources: This compound is highly flammable.[3] Keep away from open flames, hot
surfaces, sparks, and any other potential ignition sources.[1][5] Use only non-sparking tools.

[1]

o Grounding: To prevent ignition from static electricity, all metal parts of equipment must be
grounded.[1][3] Take precautionary measures against static discharges.[1][5]

o Transferring: When transferring the liquid, use spark-proof tools and explosion-proof
equipment.[1]

» Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[1] Do not ingest or inhale.

[113]

» Hygiene: Do not eat, drink, or smoke in areas where cis-2,3-epoxybutane is handled or
stored.[3] Wash hands thoroughly after handling.

Storage Procedures

o Storage Conditions: Store in an explosion-proof refrigerator.[6] Keep the container tightly
closed in a dry and well-ventilated place.[7]

 Inert Atmosphere: For long-term storage and to maintain purity, it is recommended to store
under an inert atmosphere (e.g., argon or nitrogen).[7]

e Incompatible Materials: Keep away from strong oxidizing agents and strong acids.[5]

o Moisture Sensitivity: The material is moisture-sensitive and should be protected from water.

[6]7]

Emergency Procedures

e Spill Response:
o Immediately remove all sources of ignition.[1][6]
o Evacuate personnel to a safe area.[5]

o Ensure adequate ventilation.
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o For small spills, use an absorbent material (e.g., vermiculite, dry sand) to soak up the
liquid.[5][6] Place the absorbed material in a sealed, labeled container for disposal.

o For large spills, dike the area to prevent spreading.[7]

e First Aid:

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult
a physician.[5]

o Skin Contact: Immediately wash off with soap and plenty of water. Consult a physician.[5]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[5]

o Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[5]

Visualized Workflows

The following diagrams illustrate the key workflows for handling and storing cis-2,3-
epoxybutane safely.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.chemicalbook.com/msds/cis-2-3-epoxybutane.htm
https://cameochemicals.noaa.gov/chemical/20336
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2109-1-Z0.pdf
https://www.chemicalbook.com/msds/cis-2-3-epoxybutane.htm
https://www.chemicalbook.com/msds/cis-2-3-epoxybutane.htm
https://www.chemicalbook.com/msds/cis-2-3-epoxybutane.htm
https://www.chemicalbook.com/msds/cis-2-3-epoxybutane.htm
https://www.benchchem.com/product/b155849?utm_src=pdf-body
https://www.benchchem.com/product/b155849?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Preparation

Don Personal Protective Equipment
(Goggles, Face Shield, Gloves, Lab Coat)

:

Ensure Proper Ventilation
(Fume Hood)

Handling
Y

Ground Equipment

i

Eliminate Ignition Sources

i

Use Non-Sparking Tools for Transfer

Post-Handling
Y

Store Properly

i

Clean Work Area

i

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe Handling Workflow for cis-2,3-epoxybutane.
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Caption: Proper Storage Protocol for cis-2,3-epoxybutane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for cis-2,3-
Epoxybutane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155849#handling-and-storage-procedures-for-cis-2-
3-epoxybutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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